Cas no 20877-88-7 (Benzenemethanamine, 2-(methylamino)-)

• Product Name: Benzenemethanamine, 2-(methylamino)-
• CAS No: 20877-88-7
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 1400500
• PubChem ID: 12655267
• Update Time: 2025-10-28

Benzenemethanamine, 2-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-(methylamino)-
• BDBM50161137
• EN300-359805
• N-[2-(aminomethyl)phenyl]-N-methylamine dihydrochloride
• CS-0301389
• 20877-88-7
• CHEMBL1188626
• SCHEMBL3461731
• ZB0646
• CHEMBL536949
• AKOS011384429
• G55836
• 2-(aminomethyl)-N-methylaniline

• Inchi： 1S/C8H12N2/c1-10-8-5-3-2-4-7(8)6-9/h2-5,10H,6,9H2,1H3
• InChI Key： UCXUQHNEOWZPFT-UHFFFAOYSA-N
• SMILES： N(C)C1C=CC=CC=1CN

Computed Properties

• Exact Mass: 136.10016
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 93.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on Benzenemethanamine, 2-(methylamino)-

Benzenemethanamine, 2-(methylamino)- (CAS No. 20877-88-7)

Benzenemethanamine, 2-(methylamino)-, also known by its CAS registry number 20877-88-7, is a chemical compound with the molecular formula C₉H₁₅N. This compound belongs to the class of secondary amines and is commonly referred to as methylbenzylamine. It is a derivative of benzylamine, where a methyl group is attached to the nitrogen atom. This compound has been extensively studied in various fields, including organic synthesis, pharmacology, and materials science.

The structure of Benzenemethanamine, 2-(methylamino)- consists of a benzene ring connected to a methylene group (-CH₂-), which is further attached to a methyl-substituted amine group (-NMe). The presence of both aromatic and amine functionalities makes this compound versatile in its applications. The amine group can act as a nucleophile in various reactions, making it a valuable intermediate in organic synthesis.

In recent years, researchers have explored the potential of methylbenzylamine in drug discovery. Its ability to form stable complexes with metal ions has led to its use in the development of metallo-drugs targeting various diseases, including cancer. For instance, studies have shown that methylbenzylamine-based complexes can selectively bind to DNA and induce apoptosis in cancer cells without significant toxicity to healthy cells.

The synthesis of Benzenemethanamine, 2-(methylamino)- typically involves the reaction of benzyl chloride with dimethylamine in the presence of a catalyst. This reaction is straightforward and yields high purity product when optimized conditions are employed. The compound is stable under normal storage conditions but should be protected from moisture and light to prevent degradation.

In terms of applications, methylbenzylamine finds use in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its role as an intermediate in the synthesis of more complex molecules has made it indispensable in various industries. For example, it is used in the preparation of beta-lactam antibiotics and other bioactive compounds.

Recent advancements in green chemistry have also highlighted the potential of methylbenzylamine as a sustainable reagent. Researchers have developed catalytic methods using this compound that reduce waste generation and improve reaction efficiency. These methods are particularly useful in large-scale manufacturing processes where environmental impact is a concern.

The physical properties of Benzenemethanamine, 2-(methylamino)- include a melting point of approximately -45°C and a boiling point around 165°C at standard pressure. It is slightly soluble in water but highly soluble in organic solvents such as ethanol and dichloromethane. These properties make it suitable for use in both aqueous and organic reaction systems.

In conclusion, methylbenzylamine, or CAS No. 20877-88-7, remains a critical compound in modern chemistry due to its unique structure and versatile applications. Ongoing research continues to uncover new ways to utilize this compound effectively while addressing environmental and safety considerations.